Quinoxalines and related compounds. Part VII. Some reactions of quinoxaline N-oxides
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000157
Abstract
The photolysis of quinoxaline 1,4-dioxide in dilute hydrochloric acid gives 2-chloroquinoxaline 1-oxide as the major product. Treatment of 2,3-diphenylquinoxaline 1-oxide with phosphoryl chloride yields 6-chloro-2,3-diphenylquinoxaline, and the corresponding reaction with the 1,4-dioxide gives 5,7-dichloro-2,3-diphenyl-quinoxaline.
Recommended Literature
- [1] Contents list
- [2] Lignin fate and characterization during ionic liquid biomass pretreatment for renewable chemicals and fuels production†
- [3] Photoinduced diradical formation and decay in uncomplexed and metal-bound benzotriazine systems: mechanistic implications to chemically and biologically relevant photochemistry
- [4] Contents
- [5] A flexible metallic actuator using reduced graphene oxide as a multifunctional component†
- [6] 3D-printed ketoenamine crosslinked polyrotaxane hydrogels and their mechanochromic responsiveness†
- [7] Minerals
- [8] Crystal structure, electronic properties and cytotoxic activity of palladium chloride complexes with monosubstituted pyridines†
- [9] Performance of Ag/Al2O3 catalysts in the liquid phase oxidation of glycerol – effect of preparation method and reaction conditions†
- [10] pH-sensitive zwitterionic polycarboxybetaine as a potential non-viral vector for small interfering RNA delivery
Journal Nameļ¼Journal of the Chemical Society C: Organic
Research Products
-
CAS no.: 174064-00-7
